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Compound of Interest

Compound Name: 4'-Chloro-2'-fluoroacetophenone

Cat. No.: B064128

An In-depth Technical Guide on the Physical Properties of 4'-Chloro-2'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4'-
Chloro-2'-fluoroacetophenone. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound as an intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1] This document presents key quantitative
data in a structured format, details relevant experimental protocols for property determination,
and includes a workflow diagram for the physical characterization of a chemical compound.

Core Physical and Chemical Properties

4'-Chloro-2'-fluoroacetophenone is an organic compound with the molecular formula
CsHesCIFO.[2][3] It belongs to the ketone family and is characterized by a phenyl ring
substituted with a chlorine atom at the 4-position and a fluorine atom at the 2-position, with an
acetyl group. This compound is a colorless to light yellow liquid and should be stored in a dry,
sealed environment at room temperature.[2][4]

Quantitative Data Summary

The following table summarizes the key physical properties of 4'-Chloro-2'-
fluoroacetophenone:
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Property Value Source(s)

Molecular Formula CsHeCIFO [1112][3]

Molecular Weight 172.58 g/mol [11[2][3]

Boiling Point 233 °C [11[2]

Density 1.258 g/cm3 [1112]

Flash Point 95 °C [1][2]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol [4]

and ether.[4]

Physical Form

Clear, colorless to light yellow

liquid.

[2]14]

Storage

Sealed in dry, Room

Temperature.

[1]2]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of an

organic compound like 4'-Chloro-2'-fluoroacetophenone.

Melting Point Determination

The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs over a narrow range.

Apparatus:

Thermometer

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5]

Mortar and pestle (optional, for solid samples)[6]
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e Spatula[6]
Procedure:
« If the sample is a solid, finely powder a small amount.

o Pack the powdered sample into the sealed end of a capillary tube to a height of 1-2 mm by
tapping the tube.[7]

» Place the capillary tube in the heating block of the melting point apparatus.

 If using a Thiele tube, attach the capillary tube to a thermometer with a rubber band.[5]
o Heat the apparatus rapidly at first to get an approximate melting point.

» Allow the apparatus to cool.

» In a second determination, heat slowly (about 2°C per minute) as the temperature
approaches the approximate melting point.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes liquid (the end of the
melting range).[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][9]

Apparatus:

e Thiele tube or aluminum block setup[8][10]
e Small test tube (fusion tube)[10][11]

o Capillary tube (sealed at one end)[8][10]

e Thermometer[10][11]
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e Heat source (e.g., Bunsen burner or hot plate)[11]

Procedure:

Place a small amount of the liquid sample into the fusion tube.[10]

 Invert a sealed capillary tube and place it into the fusion tube with the open end submerged
in the liquid.[10]

o Attach the fusion tube to a thermometer.
» Heat the apparatus slowly and uniformly.[10]

o Observe the capillary tube. A stream of bubbles will emerge as the liquid's vapor pressure
increases.

» Note the temperature when a rapid and continuous stream of bubbles emerges. This is the
boiling point.[10]

It is also recommended to record the barometric pressure for accuracy.[8]

Density Determination

Density is the mass of a substance per unit volume.[12][13]
Apparatus:

o Volumetric flask or graduated cylinder[12]

e Analytical balance[14]

Procedure:

o Measure the mass of a clean, dry volumetric flask (W1).[12]
« Fill the flask to the calibration mark with the liquid sample.

e Measure the mass of the flask containing the liquid (W2).
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e The mass of the liquid is (W2 - W1).
e The volume of the liquid is the volume of the flask.

o Calculate the density using the formula: Density = Mass / Volume.[13]

Solubility Determination

Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous solution.[15]
The principle of "like dissolves like" is a useful guideline, where polar solutes dissolve in polar
solvents and non-polar solutes dissolve in non-polar solvents.[16]

Apparatus:

o Small test tubes[17]

e Spatula or dropper[17]

e Vortex mixer or stirring rod[15]

e Various solvents (e.g., water, ethanol, ether, 5% NaOH, 5% HCI)[17][18]

Procedure:

Place a small, measured amount of the compound (e.g., 25 mg or 0.05 mL) into a test tube.
[17]

e Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions.[17]
 Vigorously shake or stir the mixture for a set time (e.g., 60 seconds).[15][17]

* Observe whether the compound dissolves completely (soluble), partially dissolves, or does
not dissolve (insoluble).[15]

» Repeat the test with a range of solvents of varying polarities and pH to build a solubility
profile.[18]

Visualization
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The following diagram illustrates a general workflow for the physical characterization of a
chemical compound.

Start:
Obtain Pure Sample

Determine Molecular Formula
(e.g., Elemental Analysis, Mass Spec)

Calculate Molecular Weight

Observe Physical State
(Solid, Liquid, Gas at STP)

If Solid If Liquid

Determine Melting Point Determine Boiling Point
(for solids) (for liquids)

Determine Density

Determine Solubility Profile
(in various solvents)

End:
Complete Physical Profile
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 4'-Chloro-2'-fluoroacetophenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064128#physical-properties-of-4-chloro-2-
fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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